Cas no 120097-64-5 (Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate)

• Product Name: Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate
• CAS No: 120097-64-5
• MF: C₁₁H₁₆F₃NO₅
• MW: 299.243654251099
• MDL: MFCD22421628
• CID: 1024621
• PubChem ID: 14132850
• Update Time: 2025-07-18

Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate
• Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malote
• diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)propanedioate
• EN300-138889
• DTXSID70556362
• DB-370022
• F95021
• 1,3-diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)propanedioate
• AKOS015999536
• 120097-64-5
• Propanedioic acid, 2-(acetylamino)-2-(2,2,2-trifluoroethyl)-, 1,3-diethyl ester
• CS-0308900
• Diethyl acetamido(2,2,2-trifluoroethyl)propanedioate
• Diethyl2-acetamido-2-(2,2,2-trifluoroethyl)malonate

• MDL： MFCD22421628
• Inchi： 1S/C11H16F3NO5/c1-4-19-8(17)10(15-7(3)16,6-11(12,13)14)9(18)20-5-2/h4-6H2,1-3H3,(H,15,16)
• InChI Key： DTCBHHXHXMSJQL-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)OCC)(C(=O)OCC)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 299.09800
• Monoisotopic Mass: 299.09805710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.70000
• LogP: 1.33080

Additional information on Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate

Diethyl 2-Acetamido-2-(2,2,2-Trifluoroethyl)Malonate (CAS No. 120097-64-5): A Comprehensive Overview

Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate (CAS No. 120097-64-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its acetamido and trifluoroethyl functional groups, exhibits a range of properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate consists of a malonate backbone with an acetamido group and a trifluoroethyl substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The acetamido group is known for its ability to form hydrogen bonds, which can enhance the solubility and bioavailability of the compound. The trifluoroethyl group, on the other hand, introduces fluorine atoms, which can significantly influence the electronic and steric properties of the molecule.

In recent years, Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of antiviral agents. A study published in the Journal of Medicinal Chemistry highlighted the effectiveness of this compound in enhancing the antiviral activity of certain nucleoside analogs. The trifluoroethyl group was found to improve the metabolic stability and pharmacokinetic properties of these compounds, making them more suitable for therapeutic use.

Beyond antiviral applications, Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate has also shown promise in the development of anticancer drugs. Research conducted at the National Cancer Institute demonstrated that this compound can be used to synthesize prodrugs with enhanced tumor specificity. The acetamido group facilitates the controlled release of active metabolites within cancer cells, thereby minimizing systemic toxicity and improving therapeutic outcomes.

The synthetic versatility of Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate has also been leveraged in the design of novel imaging agents. A study published in Bioconjugate Chemistry reported the successful synthesis of fluorescent probes using this compound as a key intermediate. The trifluoroethyl group was found to enhance the photostability and brightness of these probes, making them highly suitable for in vivo imaging applications.

In addition to its pharmaceutical applications, Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate has been explored for its potential use in agrochemicals. Research at the University of California demonstrated that this compound can serve as a precursor in the synthesis of herbicides with improved selectivity and reduced environmental impact. The trifluoroethyl group was found to enhance the herbicidal activity while minimizing off-target effects on non-target organisms.

The physical and chemical properties of Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods have provided detailed insights into the molecular structure and behavior of this compound under different conditions. For instance, NMR studies have revealed that the trifluoroethyl group significantly affects the chemical shifts of adjacent protons, which can be useful for monitoring reaction progress and product purity.

The safety profile of Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate has also been extensively evaluated. Toxicological studies have shown that this compound exhibits low toxicity when used within recommended concentrations. However, proper handling and storage protocols should be followed to ensure safe use in laboratory settings. It is important to note that while this compound is not classified as a hazardous material or controlled substance, it should still be handled with care to prevent any potential risks.

In conclusion, Diethyl 2-acetamido-2-(2,2,2-trifluoroethyl)malonate (CAS No. 120097-64-5) is a multifaceted organic compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for developing novel drugs with improved therapeutic profiles. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in modern chemical and biological sciences.